Cas no 133749-16-3 (1-4-(Acetylamino)phenyl-5-oxopyrrolidine-3-carboxylic Acid)

• Product Name: 1-4-(Acetylamino)phenyl-5-oxopyrrolidine-3-carboxylic Acid
• CAS No: 133749-16-3
• MF: C₁₃H₁₄N₂O₄
• MW: 262.261263370514
• MDL: MFCD01872851
• CID: 1233644
• PubChem ID: 3153801
• Update Time: 2025-06-13

1-4-(Acetylamino)phenyl-5-oxopyrrolidine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 1-[4-(acetylamino)phenyl]-5-oxo-
• EN300-42317
• 1-[4-(acetylamino)phenyl]-5-oxopyrrolidine-3-carboxylic acid
• 133749-16-3
• Oprea1_521834
• SCHEMBL6268800
• AKOS000175991
• LS-04233
• SR-01000528548
• STK062794
• SR-01000528548-1
• 1-(4-acetamidophenyl)-5-oxopyrrolidine-3-carboxylic acid
• G19095
• Z57324868
• 1-(4-acetamidophenyl)-5-oxopyrrolidine-3-carboxylicacid
• MFCD01872851
• AKOS016042112
• ALBB-013582
• 1-4-(Acetylamino)phenyl-5-oxopyrrolidine-3-carboxylic Acid

• MDL： MFCD01872851
• Inchi： 1S/C13H14N2O4/c1-8(16)14-10-2-4-11(5-3-10)15-7-9(13(18)19)6-12(15)17/h2-5,9H,6-7H2,1H3,(H,14,16)(H,18,19)
• InChI Key： CMQAUGMSLZEXFP-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)CN1C1C=CC(=CC=1)NC(C)=O

Computed Properties

• Exact Mass: 262.09542
• Monoisotopic Mass: 262.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 86.7Ų

Experimental Properties

• PSA: 86.71

Additional information on 1-4-(Acetylamino)phenyl-5-oxopyrrolidine-3-carboxylic Acid

Recent Advances in the Study of 1-4-(Acetylamino)phenyl-5-oxopyrrolidine-3-carboxylic Acid (CAS: 133749-16-3)

1-4-(Acetylamino)phenyl-5-oxopyrrolidine-3-carboxylic Acid (CAS: 133749-16-3) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a building block for novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the synthesis and optimization of 1-4-(Acetylamino)phenyl-5-oxopyrrolidine-3-carboxylic Acid derivatives. The researchers employed a multi-step synthetic route to produce a series of analogs, which were then evaluated for their inhibitory activity against specific enzymatic targets. The results demonstrated that certain derivatives exhibited potent inhibitory effects, suggesting their potential as lead compounds for further drug development.

Another study, featured in Bioorganic & Medicinal Chemistry Letters (2024), explored the compound's role in modulating inflammatory pathways. The researchers found that 1-4-(Acetylamino)phenyl-5-oxopyrrolidine-3-carboxylic Acid could effectively reduce the production of pro-inflammatory cytokines in vitro, indicating its potential as an anti-inflammatory agent. This finding opens new avenues for the development of treatments for chronic inflammatory diseases.

In addition to its biological activity, the pharmacokinetic properties of 1-4-(Acetylamino)phenyl-5-oxopyrrolidine-3-carboxylic Acid have also been a focus of recent research. A study published in European Journal of Pharmaceutical Sciences (2023) utilized in silico modeling and in vivo experiments to assess the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. The results suggested favorable bioavailability and metabolic stability, further supporting its potential as a drug candidate.

Despite these promising findings, challenges remain in the clinical translation of 1-4-(Acetylamino)phenyl-5-oxopyrrolidine-3-carboxylic Acid. Issues such as solubility, toxicity, and formulation stability need to be addressed in future studies. However, the compound's unique chemical structure and demonstrated biological activity make it a valuable subject for ongoing research in the chemical biology and pharmaceutical fields.

In conclusion, recent studies on 1-4-(Acetylamino)phenyl-5-oxopyrrolidine-3-carboxylic Acid (CAS: 133749-16-3) highlight its potential as a versatile scaffold for drug development. Its inhibitory and anti-inflammatory properties, combined with favorable pharmacokinetic profiles, position it as a promising candidate for further investigation. Future research should focus on optimizing its derivatives and addressing the remaining challenges to facilitate its transition into clinical applications.